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Compound of Interest

Compound Name: (13Z)-3-oxoicosenoyl-CoA

Cat. No.: B15551483 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety information and detailed operational procedures for the

proper disposal of (13Z)-3-oxoicosenoyl-CoA. In the absence of a specific Safety Data Sheet

(SDS) for this compound, it is imperative to handle it as a potentially hazardous substance. The

following guidelines are based on established best practices for the disposal of laboratory

research chemicals.

Compound Information
(13Z)-3-oxoicosenoyl-CoA is an unsaturated fatty acyl-CoA intended for research use only

and has not been fully validated for medical applications.[1][2] Due to the lack of

comprehensive toxicological data, caution is advised during handling and disposal.

Property Value Source

Molecular Formula C41H70N7O18P3S [2]

Molecular Weight 1074.02 [2]

Chemical Class 3-oxo-fatty acyl-CoA [3]

Known Hazards
Not fully determined. Treat as

potentially hazardous.
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Immediate Safety and Handling Precautions
Before handling (13Z)-3-oxoicosenoyl-CoA, ensure that you are in a well-ventilated area,

preferably a fume hood. Always wear appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Nitrile gloves.

Body Protection: Laboratory coat.

Step-by-Step Disposal Procedure
The disposal of (13Z)-3-oxoicosenoyl-CoA and materials contaminated with it must be

handled systematically to ensure safety and regulatory compliance. Organic substances should

not be disposed of down the drain.[4][5]

1. Waste Segregation and Collection:

Pure Compound/Unused Product: Collect any unused or waste (13Z)-3-oxoicosenoyl-CoA
in a designated, labeled hazardous waste container. The container should be made of a

compatible material and have a secure lid.

Contaminated Labware (Solid Waste): Items such as pipette tips, microfuge tubes, and

gloves that have come into contact with the compound should be collected in a separate,

clearly labeled solid hazardous waste container.

Contaminated Labware (Liquid Waste): Solutions containing (13Z)-3-oxoicosenoyl-CoA
should be collected in a designated liquid hazardous waste container. Do not mix with other

incompatible waste streams.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste."

The label should include the full chemical name: "(13Z)-3-oxoicosenoyl-CoA."
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Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

3. Storage of Chemical Waste:

Store waste containers in a designated, secure area, such as a satellite accumulation area

within the laboratory.

Ensure that the storage area is away from ignition sources and incompatible chemicals.

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of the chemical waste through regular trash or down the sanitary

sewer.

Decontamination of Laboratory Equipment
Proper decontamination of lab equipment that has been in contact with (13Z)-3-oxoicosenoyl-
CoA is essential to prevent cross-contamination and ensure safety.

Decontamination Protocol:

Initial Cleaning: Begin by removing any visible residue of the compound from the equipment.

[6][7]

Chemical Inactivation (if applicable): As the reactivity of (13Z)-3-oxoicosenoyl-CoA with

common decontaminants is unknown, a thorough cleaning with a laboratory detergent and

water is the primary recommended step.[7]

Solvent Rinse: Rinse the equipment with an appropriate solvent that is known to dissolve

fatty acyl-CoAs, such as an alcohol (e.g., 70% ethanol), followed by a rinse with deionized

water. Collect all rinsates as hazardous liquid waste.

Drying: Allow the equipment to air dry completely before reuse or storage.
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Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of (13Z)-3-
oxoicosenoyl-CoA and associated materials.
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Waste Streams
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(e.g., tips, tubes, gloves)

Yes

Contaminated Liquids
(e.g., solutions, rinsates)

Yes

Decontaminate Equipment?

No, task complete
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Hazardous Waste Containers

Store in Designated
Satellite Accumulation Area

Arrange for EHS
Waste Pickup

End: Proper Disposal

No

Follow Decontamination Protocol:
1. Initial Wipe

2. Detergent Wash
3. Solvent Rinse

4. Final Water Rinse

Yes

Collect Rinsate as
Liquid Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for (13Z)-3-oxoicosenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15551483?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/13z-3-oxoicosenoyl-coa.html?locale=es-ES
https://file.medchemexpress.com/batch_PDF/HY-CE00044/13Z-3-Oxoicosenoyl-CoA-DataSheet-MedChemExpress.pdf
https://www.ebi.ac.uk/chebi/CHEBI:76559
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://riskmanagement.sites.olt.ubc.ca/files/2020/04/BIO-SWP-002-DECONTAMINATION-OF-LABORATORY-EQUIPMENT.pdf
https://rdlaboratoryequipment.com/blogs/all/guide-to-lab-equipment-decontamination-and-sterilization
https://www.benchchem.com/product/b15551483#13z-3-oxoicosenoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15551483#13z-3-oxoicosenoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15551483#13z-3-oxoicosenoyl-coa-proper-disposal-procedures
https://www.benchchem.com/product/b15551483#13z-3-oxoicosenoyl-coa-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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